5-(5-bromo-2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one
Description
Synthesis Analysis
The synthesis of compounds similar to "5-(5-bromo-2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one" involves multistep reactions including the use of Schiff base formation, nucleophilic substitution reactions, and cyclization processes. For example, Schiff bases have been synthesized by the reaction of 5-bromo-3-methoxysalicylaldehyde with various hydrazides and aminoantipyrine, illustrating a methodology that could be adapted for synthesizing the compound of interest (Mei-An Zhu & X. Qiu, 2011).
Molecular Structure Analysis
The molecular structure of related compounds shows that they can crystallize in monoclinic space groups with molecules displaying E configuration with respect to the C=N double bonds. The crystal structure analysis often reveals interactions such as intermolecular hydrogen bonds and weak interactions that contribute to the stabilization of the structure (Mei-An Zhu & X. Qiu, 2011).
Chemical Reactions and Properties
Compounds with a similar backbone undergo various chemical reactions including electrophilic substitution and reduction processes to yield new derivatives with potential biological activities. Nucleophilic substitution reactions of bromobenzo derivatives have been explored to give alkoxy-, propylthio-, and amino-substituted derivatives, showcasing the chemical versatility of the core structure (S. Mataka et al., 1992).
Physical Properties Analysis
The physical properties of compounds structurally related to the query compound, such as melting points, solubility in various solvents, and crystalline forms, are determined through experimental methods. The solubility and melting point can significantly influence the compound's applications in medicinal chemistry and its formulation into drug products.
Chemical Properties Analysis
Chemical properties, including reactivity towards various functional groups, stability under different conditions, and the potential for undergoing cycloaddition reactions, are crucial for understanding how the compound can be modified and optimized for specific uses. Studies on similar compounds have highlighted the importance of substitutions on the phenyl ring for enhancing biological activity, as well as the impact of different substituents on the chemical stability and reactivity of the molecule (Kodisundaram Paulrasu et al., 2014).
properties
IUPAC Name |
(5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(4-methylpiperidin-1-yl)-1,3-thiazol-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O2S/c1-11-5-7-20(8-6-11)17-19-16(21)15(23-17)10-12-9-13(18)3-4-14(12)22-2/h3-4,9-11H,5-8H2,1-2H3/b15-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNNNLPHBHKDLDG-GDNBJRDFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC(=O)C(=CC3=C(C=CC(=C3)Br)OC)S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCN(CC1)C2=NC(=O)/C(=C/C3=C(C=CC(=C3)Br)OC)/S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-bromo-2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.